Cas no 53816-93-6 (2,6-dimethylbenzo[1,2-d:5,4-d']bis[1,3]oxazole)

• Product Name: 2,6-dimethylbenzo[1,2-d:5,4-d']bis[1,3]oxazole
• CAS No: 53816-93-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 1588509
• PubChem ID: 143097
• Update Time: 2025-04-21

2,6-dimethylbenzo[1,2-d:5,4-d']bis[1,3]oxazole Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethylbenzo[1,2-d:5,4-d']bis[1,3]oxazole
• 2,6-dimethyl-[1,3]oxazolo[4,5-f][1,3]benzoxazole
• Z56759621
• 2,7-Dimethylbenzo-[1,2-d,5,4-d]bisoxazole
• 53816-93-6
• DTXSID50202092
• SCHEMBL9912823
• 2,7-Dimethylbenzo-(1,2-d,5,4-d)bisoxazole

• Inchi： 1S/C10H8N2O2/c1-5-11-7-3-8-10(4-9(7)13-5)14-6(2)12-8/h3-4H,1-2H3
• InChI Key： JMLQVIGRGVEXEC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C3C(=CC1=2)OC(C)=N3

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles